Cas no 790601-36-4 (3-(3-aminopropyl)benzene-1,2-diol)

3-(3-aminopropyl)benzene-1,2-diol structure
790601-36-4 structure
Product Name:3-(3-aminopropyl)benzene-1,2-diol
CAS No:790601-36-4
MF:C9H13NO2
MW:167.205022573471
CID:5697842
PubChem ID:54514938
Update Time:2023-11-27

3-(3-aminopropyl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Aminopropyl)-1,2-benzenediol HBr
    • 1,2-Benzenediol, 3-(3-aminopropyl)-
    • 3-(3-Aminopropyl)-1,2-benzenediol
    • 790601-36-4
    • 3-(3-Aminopropyl)-1,2-benzenediolHBr
    • F80910
    • 3-(3-aminopropyl)benzene-1,2-diol
    • Inchi: 1S/C9H13NO2/c10-6-2-4-7-3-1-5-8(11)9(7)12/h1,3,5,11-12H,2,4,6,10H2
    • InChI Key: YLTKDZLYRZHTOB-UHFFFAOYSA-N
    • SMILES: C1(O)=CC=CC(CCCN)=C1O

Computed Properties

  • Exact Mass: 247.02079g/mol
  • Monoisotopic Mass: 247.02079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 130
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.5Ų

Experimental Properties

  • Density: 1.200±0.06 g/cm3(Predicted)
  • Boiling Point: 332.4±32.0 °C(Predicted)
  • pka: 9.70±0.10(Predicted)

3-(3-aminopropyl)benzene-1,2-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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